Cas no 887579-58-0 (Benzenamine,3-(3-ethylphenoxy)-)

Benzenamine,3-(3-ethylphenoxy)- structure
887579-58-0 structure
Product Name:Benzenamine,3-(3-ethylphenoxy)-
CAS No:887579-58-0
MF:C14H15NO
MW:213.275003671646
CID:713231
PubChem ID:10921845
Update Time:2025-04-19

Benzenamine,3-(3-ethylphenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,3-(3-ethylphenoxy)-
    • 3-(3-Ethylphenoxy)aniline
    • 3-(3-ETHYL-PHENOXY)-PHENYLAMINE
    • DTXSID10448439
    • 887579-58-0
    • 3-(3-ETHYLPHENOXY)PHENYLAMINE
    • AKOS017559910
    • MDL: MFCD06656961
    • Inchi: 1S/C14H15NO/c1-2-11-5-3-7-13(9-11)16-14-8-4-6-12(15)10-14/h3-10H,2,15H2,1H3
    • InChI Key: LCCBVZAPXUJIPW-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=C(C=1)N)C1=CC=CC(=C1)CC

Computed Properties

  • Exact Mass: 213.115364102g/mol
  • Monoisotopic Mass: 213.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.6
  • Topological Polar Surface Area: 35.2Ų
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